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Compound of Interest

Compound Name: Rubidium nitrate

Cat. No.: B080625 Get Quote

Introduction: Rubidium nitrate (RbNO₃) is a white, crystalline inorganic salt with applications in

various scientific fields, including pyrotechnics and as a precursor for other rubidium

compounds.[1][2] This technical guide provides a detailed overview of the critical safety

information, handling procedures, and toxicological data associated with rubidium nitrate,

compiled from various Safety Data Sheets (SDS). It is intended to serve as an essential

resource for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Chemical and Physical Properties
Rubidium nitrate is a white, hygroscopic solid that is highly soluble in water.[1][3] Key physical

and chemical properties are summarized in the table below for easy reference.
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Property Value References

Chemical Formula RbNO₃ [1]

Molar Mass 147.47 g/mol [1]

Appearance White crystalline powder/solid [1][4]

Density 3.11 g/cm³ [1][3]

Melting Point
310 °C (590 °F; 583 K)

(decomposes)
[1][3]

Boiling Point 578 °C (1,072 °F; 851 K) [1][5]

Solubility in water
44.28 g/100 mL (16 °C), 65.0

g/100 mL (25 °C)
[1][3]

Odor Odorless [3][6]

Hazard Identification and Classification
Rubidium nitrate is classified as a hazardous substance. It is a strong oxidizer and can

intensify fires.[4][5][6][7][8] It also causes skin and serious eye irritation and may cause

respiratory irritation.[4][6][7]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.
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Hazard Class Category Hazard Statement

Oxidizing solids 2
H272: May intensify fire;

oxidizer

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (respiratory

tract irritation)

3
H335: May cause respiratory

irritation

References:[4][6][7]

Hazard Pictograms and Signal Word
Signal Word: Danger

Pictograms:

GHS03: Flame over circle (Oxidizer)

GHS07: Exclamation mark (Irritant)

References:[7]

Toxicological Information
The primary toxicological concern with rubidium nitrate is related to the nitrate ion, which can

be converted to nitrite in the body.[8] This can lead to methemoglobinemia, a condition where

the blood's ability to carry oxygen is reduced.[8][9]

Toxicity Data Value Species Route Reference

LD50 (Lethal

Dose, 50%)
4625 mg/kg Rat Oral [1][9]
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Signs and Symptoms of Exposure:

Ingestion: May lead to methemoglobinemia, characterized by dizziness, drowsiness,

headache, shortness of breath, cyanosis (bluish skin), rapid heart rate, and chocolate-brown

colored blood.[9]

Inhalation: May cause respiratory tract irritation and effects similar to ingestion.[6][9]

Skin Contact: Causes skin irritation.[4][6][7]

Eye Contact: Causes serious eye irritation.[4][6][7]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not available in standard

Safety Data Sheets. The LD50 value is a standardized measure of acute toxicity, and the

methodologies for its determination are well-established in toxicology literature, generally

following OECD or EPA guidelines. These typically involve administering increasing doses of

the substance to a group of test animals (in this case, rats) and observing the mortality rate

over a specified period.

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with

rubidium nitrate.
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Safe Handling Workflow for Rubidium Nitrate

Ensure adequate ventilation

Wear appropriate PPE:
- Safety goggles with side shields

- Chemical resistant gloves
- Lab coat

Avoid dust formation and accumulation

Keep away from heat, sparks, and open flames

Avoid contact with combustible materials

Wash hands thoroughly after handling

Click to download full resolution via product page

Caption: A workflow diagram illustrating the essential steps for the safe handling of rubidium
nitrate in a laboratory setting.
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Storage Requirements for Rubidium Nitrate

Store in a tightly closed container

Store in a cool, dry, well-ventilated area

Keep away from incompatible substances:
- Strong reducing agents

- Strong acids
- Combustible materials

Do not store near combustible materials

Click to download full resolution via product page

Caption: A diagram outlining the key storage requirements to ensure the stability and safety of

rubidium nitrate.

First Aid Measures
In the event of exposure to rubidium nitrate, immediate first aid is critical.

First Aid Response Protocol
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First Aid Response for Rubidium Nitrate Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air

If not breathing, give artificial respiration

If breathing is difficult, give oxygen

Seek immediate medical attention

Remove contaminated clothing

Flush skin with plenty of water for at least 15 minutes

Seek medical attention

Flush eyes with plenty of water for at least 15 minutes

Occasionally lift upper and lower eyelids

Seek immediate medical attention

If conscious, give 2-4 cupfuls of milk or water

Do not induce vomiting

Seek immediate medical attention

Click to download full resolution via product page

Caption: A protocol diagram detailing the immediate first aid steps to be taken for different

routes of exposure to rubidium nitrate.

Fire-Fighting Measures
Due to its oxidizing nature, rubidium nitrate presents a fire hazard.

Extinguishing Media: Use water only. Do NOT use carbon dioxide, dry chemical, alcohol

foams, or halogenated agents.[9]

Special Hazards: As a strong oxidizer, contact with other materials may cause a fire.[9]

During a fire, irritating and highly toxic gases, such as nitrogen oxides, may be generated.[7]
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[9] Containers may explode in the heat of a fire.[9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[6][9]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[9] Disposal should be in accordance with federal, state, and local

regulations.[9]

Conclusion
Rubidium nitrate is a valuable chemical for various research applications, but it requires

careful handling due to its hazardous properties. This guide provides a comprehensive

overview of the necessary safety precautions based on available SDS information. Adherence

to these guidelines is essential for maintaining a safe laboratory environment. Researchers

should always consult the specific Safety Data Sheet provided by their supplier for the most

detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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